Cas no 2228308-50-5 (2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228308-50-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6149347
• PubChem ID: 165614763
• Update Time: 2025-05-19

2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid
• 2228308-50-5
• EN300-1813724

• Inchi： 1S/C11H15NO2/c1-11(2)8(9(11)10(13)14)7-5-4-6-12(7)3/h4-6,8-9H,1-3H3,(H,13,14)
• InChI Key： QJQOSPXUCKRQOZ-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=CC=CN2C)C1(C)C)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Additional information on 2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228308-50-5)

2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228308-50-5, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its distinct pharmacophoric features. This molecule belongs to a class of heterocyclic compounds that incorporate a cyclopropane ring, a structural motif known for its high reactivity and biological activity. The presence of a pyrrole moiety further enhances its potential as a scaffold for drug discovery, offering opportunities for modulating various biological pathways.

The cyclopropane ring in 2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid introduces significant strain into the molecular structure, which can be exploited to influence binding interactions with biological targets. This strain can lead to increased reactivity and selectivity, making it an attractive candidate for the development of novel therapeutic agents. Additionally, the methyl groups at the 2-position contribute to steric hindrance, which can be strategically employed to optimize binding affinities and reduce off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of this compound with greater precision. Studies have suggested that the pyrrole ring may interact with specific amino acid residues in protein targets, potentially leading to inhibitory effects on enzymes involved in inflammatory pathways. This has sparked interest in exploring its therapeutic potential for conditions such as arthritis and autoimmune disorders.

Moreover, the carboxylic acid functionality at the 1-position of the cyclopropane ring provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties. Functionalization strategies can include esterification or amidation, which may improve solubility, bioavailability, and metabolic stability. These modifications are critical for translating preclinical findings into viable clinical candidates.

In vitro studies have begun to elucidate the mechanistic basis of the observed bioactivity. Initial assays have demonstrated inhibitory effects on certain kinases and transcription factors, which are key regulators of cellular processes such as proliferation and differentiation. The pyrrole moiety appears to play a crucial role in these interactions, potentially through hydrogen bonding or hydrophobic interactions with the target proteins.

The synthesis of 2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have leveraged transition metal catalysis and asymmetric synthesis to streamline these processes. Such advances not only improve efficiency but also enhance scalability for larger-scale production.

The growing interest in cyclopropane-containing compounds is reflected in the increasing number of patents and publications dedicated to their development. Companies specializing in medicinal chemistry are actively exploring derivatives of this class as potential drug candidates for various therapeutic areas. The unique structural features of 2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid make it a promising starting point for such endeavors.

Future research directions may focus on understanding the compound's pharmacokinetic profile and potential toxicity. In vivo studies will be essential to assess its efficacy and safety in animal models before progressing to human trials. Additionally, exploring its interaction with other biological targets could uncover additional therapeutic applications beyond those initially considered.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2,2-dimethyl-3-(1-methyl-1H-pyrrol-2-yl)cyclopropane-1-carboxylic acid. Predictive models can analyze large datasets to identify potential lead compounds based on structural features alone, significantly reducing the time required for hit identification.

In conclusion,2,2-dimethyl-3-(1-methyl-H-pyrrol - 20 - 11 ) cyclopropanecarboxylic acid (CAS No.2228308 - 50 - 5) represents a compelling example of how structural innovation can drive pharmaceutical development forward . Its unique combination o f functional groups , coupled with promising preliminary bioactivity data , positions it as an exciting prospect f or further exploration . As research continues , this compound is likely t o play an increasingly important role i n shaping t he future o f medicinal chemistry .